Cas no 885520-56-9 (4-bromo-6-methyl-1,2-dihydroindazol-3-one)

• Product Name: 4-bromo-6-methyl-1,2-dihydroindazol-3-one
• CAS No: 885520-56-9
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• CID: 1928098
• PubChem ID: 24728168
• Update Time: 2025-04-21

4-bromo-6-methyl-1,2-dihydroindazol-3-one Chemical and Physical Properties

Names and Identifiers

• 4-bromo-6-methyl-1,2-dihydroindazol-3-one
• 4-BROMO-3-HYDROXY-6-METHYL (1H)INDAZOLE
• 4-BROMO-6-METHYL-1H-INDAZOL-3-OL
• 4-Bromo-6-methyl-1,2-dihydro-3H-indazol-3-one
• 885520-56-9
• DTXSID50646230

• Inchi： 1S/C8H7BrN2O/c1-4-2-5(9)7-6(3-4)10-11-8(7)12/h2-3H,1H3,(H2,10,11,12)
• InChI Key： ZELKMMTZKCAEGZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC2=C1C(NN2)=O

Computed Properties

• Exact Mass: 225.97418Da
• Monoisotopic Mass: 225.97418Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.1Ų